HC-Toxin
HC-Toxin
6,9-dimethyl-3-[6-(2-oxiranyl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone is a cyclic peptide.
6,9-Dimethyl-3-[6-(2-oxiranyl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone is a natural product found in Bipolaris zeicola with data available.
6,9-Dimethyl-3-[6-(2-oxiranyl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone is a natural product found in Bipolaris zeicola with data available.
Brand Name:
Vulcanchem
CAS No.:
83209-65-8
VCID:
VC21146128
InChI:
InChI=1S/C21H32N4O6/c1-12-18(27)22-13(2)19(28)24-14(7-4-3-5-9-16(26)17-11-31-17)21(30)25-10-6-8-15(25)20(29)23-12/h12-15,17H,3-11H2,1-2H3,(H,22,27)(H,23,29)(H,24,28)
SMILES:
CC1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)C)CCCCCC(=O)C3CO3
Molecular Formula:
C21H32N4O6
Molecular Weight:
436.5 g/mol
HC-Toxin
CAS No.: 83209-65-8
Cat. No.: VC21146128
Molecular Formula: C21H32N4O6
Molecular Weight: 436.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6,9-dimethyl-3-[6-(2-oxiranyl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone is a cyclic peptide. 6,9-Dimethyl-3-[6-(2-oxiranyl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone is a natural product found in Bipolaris zeicola with data available. |
|---|---|
| CAS No. | 83209-65-8 |
| Molecular Formula | C21H32N4O6 |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | 6,9-dimethyl-3-[6-(oxiran-2-yl)-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone |
| Standard InChI | InChI=1S/C21H32N4O6/c1-12-18(27)22-13(2)19(28)24-14(7-4-3-5-9-16(26)17-11-31-17)21(30)25-10-6-8-15(25)20(29)23-12/h12-15,17H,3-11H2,1-2H3,(H,22,27)(H,23,29)(H,24,28) |
| Standard InChI Key | GNYCTMYOHGBSBI-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H]1C(=O)NC(C(=O)N[C@H](C(=O)N2CCC[C@@H]2C(=O)N1)CCCCCC(=O)[C@@H]3CO3)C |
| SMILES | CC1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)C)CCCCCC(=O)C3CO3 |
| Canonical SMILES | CC1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)C)CCCCCC(=O)C3CO3 |
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